1-[4-(Trifluoromethyl)benzenesulfonyl]piperazine

• IUPAC Name: 1-[4-(trifluoromethyl)phenyl]sulfonylpiperazine
• InChI: InChI=1S/C11H13F3N2O2S/c12-11(13,14)9-1-3-10(4-2-9)19(17,18)16-7-5-15-6-8-16/h1-4,15H,5-8H2
• InChI Key: SQXBFRFABWYXTK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)S(=O)(=O)C2=CC=C(C=C2)C(F)(F)F
• Molecular Formula: C11H13F3N2O2S
• Molecular Weight: 294.30 g/mol
• CAS RN: 793679-07-9

Description

1-[4-(Trifluoromethyl)benzenesulfonyl]piperazine is a useful research compound. Its molecular formula is C11H13F3N2O2S and its molecular weight is 294.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 1,1-dimethylethyl 1-piperazinecarboxylate (5.00 g, 26.8 mmol) in DCM (200 ml) was added DIPEA (9.85 ml, 56.4 mmol) and then 4-(trifluoromethyl)benzenesulfonyl chloride (7.22 g, 29.5 mmol). The reaction mixture was stirred for 1.5 hours at room temperature. The reaction mixture was then reduced to dryness in vacuo, to yield the title compound.

Synthesis routes and methods II

Procedure details

To a solution of 1,1-dimethylethyl 4-{[4-(trifluoromethyl)phenyl]sulfonyl}-1-piperazinecarboxylate in 1,4-dioxane (100 ml) was added 4M HCl in 1,4-dioxane (50 ml, 200 mmol) and 3 drops of distilled water. The reaction mixture was stirred overnight. Reaction mixture was then reduced to dryness in vacuo.

Synthesis routes and methods III

Procedure details

To a solution of this 1,1-dimethylethyl 4-{[4-(trifluoromethyl)phenyl]sulfonyl}-1-piperazinecarboxylate in 1,4-dioxane (100 ml), 4M HCl in 1,4-dioxane (50 ml) and 3 drops of distilled water was added. The reaction mixture was stirred overnight. Reaction mixture was then reduced to dryness in vacuo.